Cas no 130827-01-9 (1,4-Ethenoindeno[4,5-d][1,2]dioxepin-7a(1H)-carboxylic acid, 4,5,5a,6,7,8,9,10,10a,10b-decahydro-5a,11-dimethyl-8-(1-methylethyl)-, (1R,4R,5aS,7aS,8R,10aS,10bS)-)

• Product Name: 1,4-Ethenoindeno[4,5-d][1,2]dioxepin-7a(1H)-carboxylic acid, 4,5,5a,6,7,8,9,10,10a,10b-decahydro-5a,11-dimethyl-8-(1-methylethyl)-, (1R,4R,5aS,7aS,8R,10aS,10bS)-
• CAS No: 130827-01-9
• MF: C₂₀H₃₀O₄
• MW: 334.449806690216
• CID: 151429
• Update Time: 2023-11-19

1,4-Ethenoindeno[4,5-d][1,2]dioxepin-7a(1H)-carboxylic acid, 4,5,5a,6,7,8,9,10,10a,10b-decahydro-5a,11-dimethyl-8-(1-methylethyl)-, (1R,4R,5aS,7aS,8R,10aS,10bS)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Ethenoindeno[4,5-d][1,2]dioxepin-7a(1H)-carboxylicacid, 4,5,5a,6,7,8,9,10,10a,10b-decahydro-5a,11-dimethyl-8-(1-methylethyl)-,(1R,4R,5aS,7aS,8R,10aS,10bS)-
• 1,4-Ethenoindeno[4,5-d][1,2]dioxepin-7a(1H)-carboxylicacid, 4,5,5a,6,7,8,9,10,10a,10b-decahydro-5a,11-dimethyl-8-(1-methyleth
• 1,4-Ethenoindeno[4,5-d][1,2]dioxepin-7a(1H)-carboxylicacid, 4,5,5a,6,7,8,9,10,10a,10b-decahydro-5a,11-dimethyl-8-(1-methylethyl)-,[1R-(1a,4a,5aa,7aa,8a,10ab,10ba)]-
• Mulinic acid
• CID 101713460
• 1,4-Ethenoindeno[4,5-d][1,2]dioxepin-7a(1H)-carboxylic acid, 4,5,5a,6,7,8,9,10,10a,10b-decahydro-5a,11-dimethyl-8-(1-methylethyl)-, (1R,4R,5aS,7aS,8R,10aS,10bS)-

• Inchi： 1S/C20H30O4/c1-11(2)13-5-6-14-17-15-9-12(3)16(24-23-15)10-19(17,4)7-8-20(13,14)18(21)22/h9,11,13-17H,5-8,10H2,1-4H3,(H,21,22)/t13-,14+,15-,16-,17-,19+,20+/m1/s1
• InChI Key： DZRRDUPSIKHAKM-PZEIRFODSA-N
• SMILES： O1[C@@H]2C=C(C)[C@@H](C[C@]3(C)CC[C@]4(C(=O)O)[C@@H](C(C)C)CC[C@H]4[C@@H]32)O1

Computed Properties

• Exact Mass: 334.214
• Monoisotopic Mass: 334.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8

Experimental Properties

• Density: 1.137±0.06 g/cm3(Predicted)
• Boiling Point: 429.3±45.0 °C(Predicted)
• pka: 4.85±0.70(Predicted)